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Introduction

The aniline-water system serves as a classic and effective model for demonstrating the

principles of liquid-liquid extraction. This set of application notes provides researchers,

scientists, and drug development professionals with a comprehensive overview of this system,

including its phase behavior and a detailed protocol for a demonstrative experiment. Aniline

and water are partially miscible at room temperature, forming two distinct liquid phases when

mixed in appropriate proportions. This partial miscibility is temperature-dependent, a key

characteristic that can be exploited in separation processes.

Principle of the Aniline-Water System in Liquid-Liquid Extraction

Liquid-liquid extraction is a separation technique based on the differential solubility of a solute

between two immiscible or partially miscible liquid phases. In the context of the aniline-water

system, one can demonstrate the partitioning of a solute that has a preference for either the

aniline-rich (organic) phase or the water-rich (aqueous) phase.
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The mutual solubility of aniline and water increases with temperature. Above a specific

temperature, known as the Upper Critical Solution Temperature (UCST) or Upper Consolute

Temperature, aniline and water become completely miscible in all proportions, forming a single

homogeneous phase. For the aniline-water system, the UCST is approximately 168°C. Below

this temperature, the composition of the two coexisting phases at equilibrium is fixed for a given

temperature.

Data Presentation: Mutual Solubility of Aniline and
Water
The following table summarizes the mutual solubility of aniline and water at various

temperatures. These data are crucial for understanding the phase behavior of the system and

for designing liquid-liquid extraction experiments.

Temperature (°C)
Solubility of Aniline in
Water ( g/100 g H₂O)

Solubility of Water in
Aniline ( g/100 g Aniline)

0 3.4 4.8

20 3.5 5.0

25 3.6 5.2

50 4.3 6.4

80 5.5 8.8

90 6.4 10.1

100 7.5 12.0

120 10.2 16.8

150 18.0 28.0

Note: The data presented are compiled from various literature sources. Exact values may vary

slightly depending on the experimental conditions.
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This section provides a detailed methodology for demonstrating liquid-liquid extraction using

the aniline-water system. The experiment is designed to illustrate the phase separation and the

effect of temperature on mutual solubility.

Objective: To observe the formation of two liquid phases in the aniline-water system at room

temperature and the transition to a single phase upon heating.

Materials:

Aniline (analytical grade)

Distilled or deionized water

Test tubes with stoppers or screw caps

Water bath with temperature control

Thermometer

Pipettes or graduated cylinders

Safety goggles, gloves, and lab coat

Procedure:

Preparation of Aniline-Water Mixtures:

Label a series of test tubes.

Using a pipette or graduated cylinder, prepare mixtures of aniline and water with varying

compositions (e.g., 20:80, 40:60, 50:50, 60:40, 80:20 by volume). Ensure the total volume

in each test tube is consistent (e.g., 10 mL).

Securely stopper the test tubes.

Observation at Room Temperature:

Shake the test tubes vigorously for 1-2 minutes to ensure thorough mixing.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12563989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the mixtures to stand undisturbed for 5-10 minutes.

Observe the formation of two distinct layers in the test tubes containing appropriate

compositions. The upper layer will be the water-rich phase, and the lower, denser layer will

be the aniline-rich phase.

Effect of Temperature on Miscibility:

Place the test tubes in a room temperature water bath.

Slowly heat the water bath while gently agitating the test tubes.

Monitor the temperature with a thermometer.

Observe the mixtures as the temperature increases. Note the temperature at which the

turbidity disappears and the two phases merge to form a single, clear, homogeneous

solution. This is the miscibility temperature for that specific composition.

To confirm the transition, slowly cool the water bath and observe the temperature at which

the solution becomes turbid again, indicating phase separation.

Demonstrating Extraction (Optional Extension):

To demonstrate the principle of extraction, a solute soluble in either aniline or water can be

introduced.

For example, a small amount of a water-soluble dye (e.g., methylene blue) can be added

to the two-phase system. After shaking and allowing the phases to separate, the dye will

be predominantly in the aqueous phase.

Conversely, a small amount of an organic-soluble substance (e.g., iodine, which is more

soluble in organic solvents) can be added. The iodine will preferentially dissolve in the

aniline-rich phase, imparting a characteristic color.

Safety Precautions:

Aniline is toxic and can be absorbed through the skin. Always wear appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.
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Work in a well-ventilated area or under a fume hood.

Dispose of aniline-containing waste according to institutional safety guidelines.

Mandatory Visualization
The following diagrams illustrate the logical workflow of the experimental protocol and the

phase behavior of the aniline-water system.
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Caption: Experimental workflow for observing aniline-water phase behavior.
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Caption: Logical relationship of temperature and phase behavior.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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